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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 1-
methoxyheptane (CAS No: 629-32-3), also known as heptyl methyl ether. The information is
compiled and presented to serve as a foundational resource for its application in research and
development.

Core Physical and Chemical Properties

1-Methoxyheptane is a colorless, oily liquid.[1] Its fundamental properties are summarized in
the table below, providing a quantitative look at its physical characteristics. These parameters
are critical for its handling, use in synthetic chemistry, and for the development of formulations.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13389018?utm_src=pdf-interest
https://www.benchchem.com/product/b13389018?utm_src=pdf-body
https://www.benchchem.com/product/b13389018?utm_src=pdf-body
https://www.benchchem.com/product/b13389018?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock6130-methylheptylether.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13389018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Units

Molecular Formula C8H180

Molecular Weight 130.23 g/mol

Boiling Point 150 - 150.5 °C at 760 mmHg
Melting Point -94 (estimated) °C

Density 0.78 - 0.795 g/cm3

Refractive Index 1.404 - 1.4073

Flash Point 35.8 °C

Vapor Pressure 4.87 mmHg at 25°C

Experimental Methodologies: A General Overview

While specific experimental protocols for the determination of 1-methoxyheptane's physical
properties are not readily available in the cited literature, standardized methods are routinely
employed for such characterizations. The following outlines the general procedures for
determining the key physical constants of a liquid compound like 1-methoxyheptane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like 1-methoxyheptane, a common laboratory method is distillation.

Apparatus:

A round-bottom flask

A distillation head with a thermometer adapter

A condenser

A receiving flask

A heating mantle or oil bath
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e A calibrated thermometer

Procedure:

The liquid sample (1-methoxyheptane) is placed in the round-bottom flask along with boiling
chips to ensure smooth boiling.

o The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is
level with the side arm of the distillation head leading to the condenser.

o The sample is heated gently.
 As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.

e The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, characterized by a stable temperature reading while the liquid is actively distilling
and condensing into the receiving flask.

e The atmospheric pressure is also recorded, as boiling point is pressure-dependent.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property. For a liquid, it is typically
determined using a pycnometer or a digital density meter.

Apparatus:

e Apycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e A high-precision analytical balance
¢ A constant-temperature water bath
Procedure:

e The empty pycnometer is cleaned, dried, and its mass is accurately weighed.
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e The pycnometer is filled with the sample liquid (1-methoxyheptane), ensuring no air
bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from
the outside.

o The filled pycnometer is placed in a constant-temperature water bath until it reaches thermal
equilibrium.

e The pycnometer is removed, dried, and its mass is accurately weighed.
e The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

e The volume of the pycnometer is determined by repeating the procedure with a reference
liquid of known density, such as deionized water.

e The density of the sample is calculated by dividing the mass of the sample by the volume of
the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property and is often used to identify and
assess the purity of liquid samples.

Apparatus:

o Arefractometer (e.g., an Abbé refractometer)

¢ A constant-temperature water bath to control the temperature of the refractometer prisms
Procedure:

o The refractometer is calibrated using a standard liquid with a known refractive index.

e The temperature of the refractometer prisms is set to a standard value, typically 20°C or
25°C, using the circulating water bath.

o Afew drops of the liquid sample (1-methoxyheptane) are placed on the prism surface.
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e The prism is closed, and the operator looks through the eyepiece.

e The controls are adjusted to bring the dividing line between the light and dark fields into
sharp focus on the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

Workflow for Physical Property Determination

The logical flow for characterizing the physical properties of a liquid sample like 1-
methoxyheptane is depicted in the following diagram.
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General Workflow for Physical Property Determination of a Liquid Compound
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Caption: A generalized workflow for determining the physical properties of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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